5-({1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: 5-[[1-[2-(2-methylphenoxy)ethyl]indol-3-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C22H19N3O3S/c1-14-6-2-5-9-19(14)28-11-10-25-13-15(16-7-3-4-8-18(16)25)12-17-20(26)23-22(29)24-21(17)27/h2-9,12-13H,10-11H2,1H3,(H2,23,24,26,27,29)
• InChI Key: KMTWKYLPOSOZDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCN2C=C(C3=CC=CC=C32)C=C4C(=O)NC(=S)NC4=O
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an indole group, which is a common structure in many natural products and pharmaceuticals. The presence of the thioxodihydro-pyrimidinedione group suggests that this compound might have some biological activity, as similar structures are found in various drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The indole ring system is aromatic and planar, while the thioxodihydro-pyrimidinedione group would add additional heteroatoms (sulfur and oxygen) to the structure.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to predict the chemical reactions this compound might undergo. The indole ring is relatively stable but can undergo electrophilic substitution. The thioxodihydro-pyrimidinedione group might be susceptible to hydrolysis or other reactions involving the carbonyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. It is likely to have a relatively high molecular weight and may have limited solubility in water due to the presence of the indole ring and the thioxodihydro-pyrimidinedione group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many indole-containing compounds have biological activity, and the thioxodihydro-pyrimidinedione group could also interact with biological targets.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards of this compound. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promise in preliminary studies, it could be further optimized and potentially developed into a drug.